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Compound of Interest

Compound Name: 2H-indazol-2-ylacetic acid

Cat. No.: B1313838

This document provides comprehensive, step-by-step guidance for the proper and safe
disposal of 2H-indazol-2-ylacetic acid, tailored for researchers, scientists, and professionals
in drug development. Adherence to these procedures is critical for ensuring laboratory safety
and environmental compliance.

Immediate Safety and Handling Precautions:

Prior to handling 2H-indazol-2-ylacetic acid, it is imperative to consult the Safety Data Sheet
(SDS) and be fully aware of its potential hazards. This compound is classified as harmful if
swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1] Always
wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. All handling of this substance should occur in a well-ventilated
area, preferably within a chemical fume hood.

Chemical and Physical Properties

A summary of the key quantitative data for 2H-indazol-2-ylacetic acid is presented below for
easy reference.
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Property Value

Molecular Formula CoHsN20:2
Molecular Weight 176.17 g/mol [1]
Appearance Cream powder[2]
Purity >95%

CAS Number 58037-05-1[2]

Experimental Disposal Protocol

The primary and recommended method for the disposal of 2H-indazol-2-ylacetic acid is
through an approved hazardous waste disposal service. Due to its hazardous nature, it should
not be disposed of down the drain or in regular solid waste.

Step-by-Step Disposal Procedure:
o Waste Segregation:

o Designate a specific, clearly labeled waste container for 2H-indazol-2-ylacetic acid and
any materials contaminated with it (e.g., weighing boats, contaminated gloves, pipette

tips).

o The container should be made of a material compatible with acidic organic compounds,
such as high-density polyethylene (HDPE).

o Do not mix this waste with other chemical waste streams unless compatibility has been

verified.
o Container Labeling:

Label the waste container with a "Hazardous Waste" tag.

[¢]

o

Clearly write the full chemical name: "2H-indazol-2-ylacetic acid".

Indicate the hazards associated with the chemical: "Harmful," "Irritant."

o
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o Keep an accurate record of the amount of waste added to the container.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials.
o The container should be kept closed at all times except when adding waste.
e Disposal Request:

o Once the waste container is full, or if the waste has been stored for a period approaching
your institution's limit (e.g., 90 days), arrange for pickup by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.
Accidental Spill Cleanup:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation. Wearing
appropriate PPE, absorb the spill with an inert, non-combustible absorbent material such as
vermiculite or sand. Collect the absorbed material and any contaminated soil into a suitable
container for disposal as hazardous waste. Do not allow the product to enter drains or
waterways.

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the disposal
of 2H-indazol-2-ylacetic acid.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1313838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

No
Is the material

2H-indazol-2-ylacetic acid
or i with it?

3+ It

’

Click to download full resolution via product page

Caption: Disposal workflow for 2H-indazol-2-ylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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